Cas no 1207015-20-0 (2-(2-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one)

• Product Name: 2-(2-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
• CAS No: 1207015-20-0
• MF: C₂₂H₁₅N₅O₂
• MW: 381.386803865433
• CID: 5392765
• Update Time: 2025-11-03

2-(2-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methylphenyl)-4-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]-1(2H)-phthalazinone
• 2-(2-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C22H15N5O2/c1-14-6-2-5-9-18(14)27-22(28)17-8-4-3-7-16(17)19(25-27)21-24-20(26-29-21)15-10-12-23-13-11-15/h2-13H,1H3
• InChI Key： KCMGPZJJQGGKIS-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3C=CN=CC=3)N=2)=NN1C1=CC=CC=C1C

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 642.9±65.0 °C(Predicted)
• pka: 0.29±0.10(Predicted)

Additional information on 2-(2-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

Comprehensive Overview of 2-(2-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one (CAS No. 1207015-20-0)

The compound 2-(2-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one (CAS No. 1207015-20-0) is a highly specialized organic molecule with a unique structural framework. Its chemical architecture combines a phthalazin-1-one core with a 1,2,4-oxadiazole moiety and a pyridin-4-yl substituent, making it a subject of significant interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential applications due to its versatile reactivity and binding properties.

In recent years, the demand for novel heterocyclic compounds like 2-(2-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one has surged, driven by advancements in drug discovery and organic electronics. This compound's oxadiazole ring is particularly noteworthy, as it is often associated with bioactivity and stability, making it a key focus for pharmaceutical development. Additionally, its pyridine component enhances its solubility and interaction with biological targets, which is critical for therapeutic applications.

From an industrial perspective, CAS No. 1207015-20-0 has garnered attention for its potential role in designing high-performance materials. Its conjugated system and rigid structure suggest utility in organic light-emitting diodes (OLEDs) and photovoltaic cells, aligning with the global push for sustainable energy solutions. The integration of such compounds into next-generation technologies underscores their importance in modern scientific research.

One of the most frequently asked questions about 2-(2-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one revolves around its synthetic pathways. Researchers often seek optimized methods for its preparation, including microwave-assisted synthesis or catalyzed cyclization techniques. These approaches not only improve yield but also reduce environmental impact, addressing the growing emphasis on green chemistry principles.

Another area of interest is the compound's structure-activity relationship (SAR). Studies have shown that modifications to the methylphenyl or oxadiazole groups can significantly alter its biological or physical properties. This adaptability makes it a valuable scaffold for tailored molecular design, particularly in targeted drug delivery systems and enzyme inhibition studies.

In the context of computational chemistry, CAS No. 1207015-20-0 has been modeled extensively to predict its electronic properties and binding affinities. Such simulations are crucial for accelerating the discovery of its applications, reducing reliance on costly experimental trials. The rise of AI-driven drug discovery platforms has further amplified the relevance of these computational studies.

As the scientific community continues to explore 2-(2-methylphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one, its potential in neurological research and anti-inflammatory therapies is becoming increasingly apparent. Preliminary data suggest interactions with key biomolecular targets, though further validation is required. This aligns with broader trends in precision medicine, where customized compounds play a pivotal role.

In summary, CAS No. 1207015-20-0 represents a compelling example of how multifunctional heterocycles can bridge gaps between chemistry, biology, and materials science. Its diverse applications—from pharmaceuticals to renewable energy—highlight its significance in contemporary research. Future studies will likely uncover even more innovative uses, solidifying its place in the scientific lexicon.